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Compound of Interest

Compound Name: DMT-dA(bz) Phosphoramidite

Cat. No.: B048947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N⁶-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine-3'-O-(N,N-diisopropyl)-β-cyanoethyl

phosphoramidite, commonly known as DMT-dA(bz) Phosphoramidite, is a critical building

block in the field of nucleic acid chemistry. As a modified deoxyadenosine nucleoside, it is a

cornerstone reagent for the automated solid-phase synthesis of DNA oligonucleotides via the

highly efficient phosphoramidite method.[1][2] Its meticulously designed structure, featuring key

protecting groups, ensures the high fidelity and yield required for synthesizing oligonucleotides

used in research, diagnostics, and therapeutic applications like antisense oligonucleotides.[3]

[4][5] This guide provides a comprehensive overview of its properties, synthesis applications,

and handling protocols.

Core Physical and Chemical Properties
DMT-dA(bz) Phosphoramidite is a white to off-white crystalline powder or granular solid.[3][6]

Its chemical identity and core physical characteristics are summarized below.
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Property Value References

Chemical Name

N-Benzoyl-5'-O-(4,4'-

dimethoxytrityl)-2'-

deoxyadenosine-3'-(2-

cyanoethyl-N,N-

diisopropyl)phosphoramidite

[6]

Synonyms
DMT-dA(bz) Amidite, DA-CE

phosphoramidite
[3][7]

CAS Number 98796-53-3 [3][8][9]

Molecular Formula C₄₇H₅₂N₇O₇P [3][6][8]

Molecular Weight 857.93 g/mol [3][8]

Appearance
White to off-white powder or

granules
[3][6]

Structural Role of Protecting Groups
The efficacy of DMT-dA(bz) Phosphoramidite in controlled, directional DNA synthesis is due

to its four key chemical moieties, each serving a distinct purpose.[10] The strategic application

and subsequent removal of these groups are fundamental to the phosphoramidite synthesis

cycle.
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Conceptual Structure of DMT-dA(bz) Phosphoramidite

2'-Deoxyadenosine Core

5'-DMT Group
(Acid-Labile)

 Protects 5'-OH
 Ensures 3'->5' directionality

N6-Benzoyl (Bz) Group
(Base-Labile)

 Protects N6-Amine
 Prevents side reactions

3'-Cyanoethyl
Phosphoramidite
(Activated Moiety)

 Attached at 3'-OH
 Reacts with next nucleoside
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Automated Oligonucleotide Synthesis Cycle

1. DEPROTECTION (Detritylation)
Acidic removal of the 5'-DMT group from the

solid-support-bound oligonucleotide, exposing a free 5'-OH.

2. COUPLING
Activated DMT-dA(bz) Phosphoramidite is coupled

to the free 5'-OH, extending the DNA chain.

 Washing Step

3. CAPPING
Acetic anhydride acetylates any unreacted 5'-OH groups,

preventing the formation of deletion mutants.

 Washing Step

4. OXIDATION
Iodine solution oxidizes the unstable phosphite triester

linkage to a stable phosphate triester.

 Washing Step

 Chain elongated by one nucleotide.
 Cycle Repeats.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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